Cas no 109987-37-3 (1H-Purine-2,6-dione-2-13C,3,7-dihydro-1-(methyl-d3)- (9CI))

1H-Purine-2,6-dione-2-13C,3,7-dihydro-1-(methyl-d3)- (9CI) structure
109987-37-3 structure
Product Name:1H-Purine-2,6-dione-2-13C,3,7-dihydro-1-(methyl-d3)- (9CI)
CAS No:109987-37-3
MF:C6H4N4O2
MW:167.140045166016
CID:128659
PubChem ID:45039929
Update Time:2025-04-18

1H-Purine-2,6-dione-2-13C,3,7-dihydro-1-(methyl-d3)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione-2-13C,3,7-dihydro-1-(methyl-d3)- (9CI)
    • 3,7-Dihydro-1-(methyl-d3)-1H-purine-2,6-dione
    • 1-METHYLXANTHINE-D3
    • 1-(trideuteriomethyl)purine-2,6-dione
    • 109987-37-3
    • Inchi: 1S/C6H4N4O2/c1-10-5(11)3-4(8-2-7-3)9-6(10)12/h2H,1H3/i1D3
    • InChI Key: SNXCZWZKBPOLIM-FIBGUPNXSA-N
    • SMILES: O=C1C2C(N=CN=2)=NC(N1C([2H])([2H])[2H])=O

Computed Properties

  • Exact Mass: 170.07114
  • Monoisotopic Mass: 167.05225562g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 74.5Ų

Experimental Properties

  • Density: 1.568
  • Refractive Index: 1.627
  • PSA: 77.74
  • LogP: -1.05010
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